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Introduction
SJ1008030 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed for the

targeted degradation of Janus Kinase 2 (JAK2).[1][2][3] As a heterobifunctional molecule,

SJ1008030 recruits JAK2 to the Cereblon (CRBN) E3 ubiquitin ligase, leading to the

ubiquitination and subsequent proteasomal degradation of JAK2.[4][5] This targeted

degradation of JAK2 effectively inhibits the JAK-STAT signaling pathway, which is a critical

mediator of cell proliferation, differentiation, and survival, and is often dysregulated in various

malignancies.[4][6] SJ1008030 has demonstrated significant anti-leukemic efficacy, particularly

in cell lines with CRLF2 rearrangements, such as the MHH-CALL-4 acute lymphoblastic

leukemia cell line, where it exhibits a half-maximal inhibitory concentration (IC50) of 5.4 nM.[1]

[6] These application notes provide detailed protocols for in vitro studies to evaluate the

efficacy and mechanism of action of SJ1008030 TFA.
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Cell Line
Cancer
Type

IC50 (nM)
Assay
Duration

Key
Findings

Reference

MHH-CALL-4

CRLF2-

rearranged

Acute

Lymphoblasti

c Leukemia

5.4 72 hours

Potent

inhibition of

cell growth.

[1][6]

Table 2: Dose-Dependent Degradation of JAK2 by SJ1008030 TFA in MHH-CALL-4 Cells

Concentration
(nM)

Treatment
Duration

% JAK2
Degradation
(Approximate)

Downstream
Effect

Reference

1 72 hours Not specified

Weak

degradation

observed.

[7]

10 72 hours Not specified

Dose-dependent

degradation

observed.

[7]

100 72 hours Not specified

Significant

degradation

observed.

[7]

1000 (1 µM) 72 hours Not specified

Strong

degradation

observed.

[7]

4300 (4.3 µM) 72 hours Not specified

Near-complete

degradation

observed.

[7]

Table 3: Effect of SJ1008030 TFA on Downstream Signaling
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Target
Protein

Cell Line

SJ1008030
TFA
Concentrati
on

Treatment
Duration

Observed
Effect

Reference

Phospho-

STAT5

(pSTAT5)

MHH-CALL-4
Dose-

dependent
72 hours

Inhibition of

phosphorylati

on.

[4]

Experimental Protocols
Cell Culture
The human B-cell precursor leukemia cell line MHH-CALL-4 is a suitable model for in vitro

studies of SJ1008030 TFA.

Cell Line: MHH-CALL-4 (ACC 337)

Culture Medium: 80% RPMI 1640 supplemented with 20% heat-inactivated Fetal Bovine

Serum (FBS).[8]

Culture Conditions: Incubate at 37°C in a humidified atmosphere with 5% CO2.[8]

Subculturing: Maintain cell density between 0.6 x 10^6 and 2 x 10^6 cells/mL. Split the

culture approximately 1:2 once a week.[8]

Cell Viability Assay (CellTiter-Glo® Luminescent Assay)
This protocol is adapted from standard CellTiter-Glo® protocols and parameters from studies

on similar compounds.[9][10][11][12]

Objective: To determine the dose-dependent effect of SJ1008030 TFA on the viability of MHH-

CALL-4 cells.

Materials:

MHH-CALL-4 cells
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SJ1008030 TFA

RPMI 1640 with 20% FBS

96-well opaque-walled microplates

CellTiter-Glo® Luminescent Cell Viability Assay kit

Luminometer

Procedure:

Seed MHH-CALL-4 cells in a 96-well opaque-walled microplate at a density of approximately

10,000 cells per well in 100 µL of culture medium.

Prepare a serial dilution of SJ1008030 TFA in culture medium.

Add the desired concentrations of SJ1008030 TFA to the wells. Include a vehicle control

(e.g., DMSO) and a no-cell control (medium only).

Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

Equilibrate the plate to room temperature for approximately 30 minutes.[12]

Add 100 µL of CellTiter-Glo® Reagent to each well.[9][12]

Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[9][12]

Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[9]

[12]

Measure the luminescence using a luminometer.

Calculate the IC50 value by plotting the percentage of viable cells against the log

concentration of SJ1008030 TFA.

Western Blot Analysis for JAK2 and Phospho-STAT5
Degradation
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This protocol is based on general western blotting procedures and specific details from related

studies.[13][14][15]

Objective: To assess the dose-dependent degradation of JAK2 and the inhibition of STAT5

phosphorylation in MHH-CALL-4 cells treated with SJ1008030 TFA.

Materials:

MHH-CALL-4 cells

SJ1008030 TFA

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels

Transfer buffer

PVDF or nitrocellulose membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies: anti-JAK2, anti-phospho-STAT5 (Tyr694), anti-STAT5, anti-GAPDH (as a

loading control)

HRP-conjugated secondary antibodies

Enhanced chemiluminescence (ECL) substrate

Chemiluminescence imaging system

Procedure:

Seed MHH-CALL-4 cells in 6-well plates and allow them to reach the desired density.

Treat the cells with various concentrations of SJ1008030 TFA (e.g., 1 nM, 10 nM, 100 nM, 1

µM, 4.3 µM) for 72 hours.[7]
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Harvest the cells and wash with ice-cold PBS.

Lyse the cells in lysis buffer on ice for 30 minutes.[14]

Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C to pellet the cell debris.

Determine the protein concentration of the supernatant using a BCA protein assay.

Denature equal amounts of protein by boiling in Laemmli sample buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose

membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again with TBST.

Add ECL substrate and visualize the protein bands using a chemiluminescence imaging

system.

Quantify the band intensities and normalize to the loading control (GAPDH).

Visualizations
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Caption: Mechanism of action of SJ1008030 TFA as a PROTAC.
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Caption: Inhibition of the JAK-STAT signaling pathway by SJ1008030 TFA.
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In Vitro Evaluation of SJ1008030 TFA
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Caption: Experimental workflow for in vitro studies of SJ1008030 TFA.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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